Cas no 820966-05-0 (5-Methyl-6-(2,3-dihydroxypropyl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 5-Methyl-6-(2,3-dihydroxypropyl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 820966-05-0
• MF: C₈H₁₂N₂O₄
• MW: 200.191882133484
• CID: 715777
• Update Time: 2023-08-03

5-Methyl-6-(2,3-dihydroxypropyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,6-(2,3-dihydroxypropyl)-5-methyl-
• 2,4(1H,3H)-Pyrimidinedione,6-(2,3-dihydroxypropyl)-5-methyl-(9CI)
• 6-(2,3-Dihydroxypropyl)-5-methylpyrimidine-2,4(1H,3H)-dione
• 5-Methyl-6-(2,3-dihydroxypropyl)pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C8H12N2O4/c1-4-6(2-5(12)3-11)9-8(14)10-7(4)13/h5,11-12H,2-3H2,1H3,(H2,9,10,13,14)
• InChI Key： LSDREOWZERBZTH-UHFFFAOYSA-N
• SMILES： OC(CO)CC1=C(C)C(NC(N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 298
• Topological Polar Surface Area: 98.7